Cas no 2229153-84-6 (tert-butyl N-(1-carbamimidoyl-3-methylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-carbamimidoyl-3-methylbutan-2-yl)carbamate
• CAS No: 2229153-84-6
• MF: C₁₁H₂₃N₃O₂
• MW: 229.319222688675
• CID: 5970207
• PubChem ID: 165622547
• Update Time: 2025-06-09

tert-butyl N-(1-carbamimidoyl-3-methylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-carbamimidoyl-3-methylbutan-2-yl)carbamate
• EN300-1873231
• 2229153-84-6

• Inchi： 1S/C11H23N3O2/c1-7(2)8(6-9(12)13)14-10(15)16-11(3,4)5/h7-8H,6H2,1-5H3,(H3,12,13)(H,14,15)
• InChI Key： OTQZLYRBVODCLI-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=N)N)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 229.17902698g/mol
• Monoisotopic Mass: 229.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.2Ų

Additional information on tert-butyl N-(1-carbamimidoyl-3-methylbutan-2-yl)carbamate

Professional Introduction to Compound with CAS No. 2229153-84-6 and Product Name: Tert-butyl N-(1-carbamimidoyl-3-methylbutan-2-yl)carbamate

The compound with the CAS number 2229153-84-6 and the product name Tert-butyl N-(1-carbamimidoyl-3-methylbutan-2-yl)carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The detailed analysis of its chemical properties, synthesis methods, and emerging research applications provides a comprehensive understanding of its significance in modern science.

At the core of this compound's identity is its molecular formula, which consists of a tert-butyl group attached to a N-(1-carbamimidoyl-3-methylbutan-2-yl)carbamate moiety. This structural arrangement imparts specific chemical reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. The tert-butyl group, known for its electron-donating properties and steric hindrance, plays a crucial role in modulating the compound's interactions with biological targets. Meanwhile, the carbamimidoyl and carbamate functional groups contribute to its versatility in forming hydrogen bonds and participating in various biochemical pathways.

Recent advancements in synthetic chemistry have enabled more efficient methodologies for producing this compound on an industrial scale. The synthesis typically involves multi-step reactions, including condensation reactions between carbamic acid derivatives and appropriate precursors. The use of catalytic systems has improved yield and purity, making it feasible for large-scale applications. Furthermore, green chemistry principles have been increasingly integrated into these processes, minimizing waste and reducing environmental impact. These innovations highlight the compound's adaptability to modern manufacturing standards while maintaining high chemical integrity.

In the realm of pharmaceutical research, Tert-butyl N-(1-carbamimidoyl-3-methylbutan-2-yl)carbamate has shown promise as a key intermediate in the development of novel therapeutic agents. Its structural features make it an attractive candidate for designing molecules that interact with biological targets such as enzymes and receptors. For instance, studies have explored its potential role in inhibiting specific enzymes involved in inflammatory pathways, offering insights into new treatments for chronic diseases. Additionally, its ability to form stable complexes with other biomolecules suggests applications in drug delivery systems, where precise targeting is essential.

The compound's stability under various conditions has also been a subject of extensive investigation. Research indicates that it maintains structural integrity under both acidic and basic environments, which is critical for pharmaceutical formulations requiring broad pH tolerance. This stability extends to elevated temperatures as well, making it suitable for industrial processes that involve thermal treatment. Such characteristics enhance its utility in drug formulations where shelf life and storage conditions are stringent parameters.

Emerging research has also delved into the compound's interactions with biological systems at a molecular level. High-resolution spectroscopic techniques have been employed to elucidate how it binds to target proteins, providing valuable data for structure-based drug design. These studies have revealed that subtle modifications to its molecular structure can significantly alter its binding affinity and specificity. This finding underscores the importance of precision in medicinal chemistry, where even minor changes can lead to profound differences in biological activity.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling simulations have allowed researchers to predict how it interacts with biological targets before conducting expensive wet-lab experiments. These simulations take into account factors such as hydrogen bonding networks, hydrophobic interactions, and electrostatic forces, providing a holistic view of its mechanism of action. Such computational approaches have accelerated the drug discovery pipeline by reducing trial-and-error experimentation.

From an industrial perspective, the scalability of synthesizing Tert-butyl N-(1-carbamimidoyl-3-methylbutan-2-yl)carbamate has been a focal point for manufacturers aiming to meet growing demand from pharmaceutical companies. Advances in continuous flow chemistry have enabled more efficient production runs with reduced solvent usage and energy consumption. These innovations align with global trends toward sustainable manufacturing practices while ensuring high-quality output that meets regulatory standards.

The future prospects for this compound are promising, with ongoing research exploring new applications beyond traditional pharmaceuticals. For instance, its potential use in materials science has been investigated due to its ability to form stable polymers with desirable mechanical properties. Additionally, its reactivity makes it a candidate for catalytic applications where it can facilitate key transformations in organic synthesis workflows.

In conclusion,Tert-butyl N-(1-carbamimidoyl-3-methylbutan-2-yl)carbamate stands as a testament to the ingenuity of modern chemical research. Its unique properties make it a versatile tool for scientists working on drug development, material science, and beyond. As research continues to uncover new possibilities for this compound,its significance is poised to grow further, driving innovation across multiple scientific disciplines.